Cas no 1261989-60-9 (6-(3-t-Butylsulfamoylphenyl)nicotinic acid)

• Product Name: 6-(3-t-Butylsulfamoylphenyl)nicotinic acid
• CAS No: 1261989-60-9
• MF: C₁₆H₁₈N₂O₄S
• MW: 334.390122890472
• MDL: MFCD18318755
• CID: 5187806
• Update Time: 2025-06-08

6-(3-t-Butylsulfamoylphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-(3-t-Butylsulfamoylphenyl)nicotinic acid

• MDL： MFCD18318755
• Inchi： 1S/C16H18N2O4S/c1-16(2,3)18-23(21,22)13-6-4-5-11(9-13)14-8-7-12(10-17-14)15(19)20/h4-10,18H,1-3H3,(H,19,20)
• InChI Key： OJLGMUKTDSUNKA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C2C=CC(C(=O)O)=CN=2)C=1)(NC(C)(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 521
• XLogP3: 2
• Topological Polar Surface Area: 105

Additional information on 6-(3-t-Butylsulfamoylphenyl)nicotinic acid

Introduction to 6-(3-t-Butylsulfamoylphenyl)nicotinic Acid (CAS No: 1261989-60-9)

6-(3-t-Butylsulfamoylphenyl)nicotinic acid, identified by its Chemical Abstracts Service (CAS) number 1261989-60-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the class of nicotinic acid derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a 3-t-butylsulfamoylphenyl moiety, contribute to its unique chemical properties and biological interactions, making it a subject of interest for further investigation.

The 3-t-butylsulfamoylphenyl substituent in 6-(3-t-Butylsulfamoylphenyl)nicotinic acid introduces a sulfonamide group, which is well-documented for its role in modulating various biological pathways. Sulfonamides are widely recognized for their antimicrobial, anti-inflammatory, and anticancer properties, often attributed to their ability to interact with enzymes and receptors at the molecular level. The incorporation of a tert-butyl group enhances the lipophilicity of the sulfonamide moiety, potentially improving its solubility and bioavailability, which are critical factors in drug design and development.

In recent years, nicotinic acid derivatives have been extensively studied for their potential in treating metabolic disorders, cardiovascular diseases, and neurodegenerative conditions. The structural similarity of nicotinic acid to nicotinamide (Vitamin B3) allows it to interact with various enzymes involved in energy metabolism and signal transduction. Additionally, nicotinic acid derivatives have shown promise in modulating neurotransmitter systems, particularly those involving acetylcholine receptors, which are relevant in the treatment of cognitive disorders and neurodegenerative diseases such as Alzheimer's disease.

One of the most notable applications of 6-(3-t-Butylsulfamoylphenyl)nicotinic acid is in the exploration of novel therapeutic agents targeting inflammation and immune response. The sulfonamide group has been shown to exhibit anti-inflammatory effects by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the production of pro-inflammatory mediators. Furthermore, studies have suggested that sulfonamides can modulate immune cell function by interacting with cytokine receptors and signaling pathways, thereby providing a potential therapeutic strategy for autoimmune diseases and chronic inflammation.

The synthesis of 6-(3-t-Butylsulfamoylphenyl)nicotinic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the 3-t-butylsulfamoylphenyl group typically involves nucleophilic substitution or condensation reactions with appropriate sulfonamide precursors. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective functionalization, ensuring the accurate placement of the sulfonamide moiety at the desired position on the phenyl ring.

Recent research has also highlighted the potential of 6-(3-t-Butylsulfamoylphenyl)nicotinic acid in oncology research. Nicotinic acid derivatives have been investigated for their ability to induce apoptosis in cancer cells by modulating mitochondrial function and reactive oxygen species (ROS) production. The sulfonamide group may enhance these effects by interfering with key signaling pathways involved in cancer cell survival and proliferation. Preclinical studies have demonstrated promising results in inhibiting tumor growth and metastasis in various cancer models, suggesting that this compound could be a valuable candidate for further development into an anticancer therapeutic.

The pharmacokinetic properties of 6-(3-t-Butylsulfamoylphenyl)nicotinic acid are also an area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic efficacy and minimizing potential side effects. Advanced computational methods such as molecular docking and pharmacokinetic modeling have been utilized to predict how this compound interacts with biological targets and how it is processed within the body. These studies provide valuable insights into optimizing dosing regimens and formulation strategies for clinical applications.

In conclusion,6-(3-t-Butylsulfamoylphenyl)nicotinic acid (CAS No: 1261989-60-9) represents a promising compound with diverse biological activities that make it relevant across multiple therapeutic areas. Its unique structural features, particularly the 3-t-butylsulfamoylphenyl moiety, contribute to its potential as a lead molecule for drug discovery. Ongoing research continues to explore its mechanisms of action and therapeutic applications, with particular focus on its role in modulating inflammation, immune response, and cancer biology. As our understanding of molecular interactions advances,6-(3-t-Butylsulfamoylphenyl)nicotinic acid is poised to play a significant role in the development of novel pharmaceutical agents.